![molecular formula C19H22N2O2S2 B6541071 N'-[2-(methylsulfanyl)phenyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide CAS No. 1058475-56-1](/img/structure/B6541071.png)
N'-[2-(methylsulfanyl)phenyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide
Description
N'-[2-(methylsulfanyl)phenyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide is a useful research compound. Its molecular formula is C19H22N2O2S2 and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound N'-[2-(methylsulfanyl)phenyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide is 374.11227030 g/mol and the complexity rating of the compound is 480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N'-[2-(methylsulfanyl)phenyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-[2-(methylsulfanyl)phenyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory Properties
Thiophene-containing compounds have demonstrated anti-inflammatory activity. For instance, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea exhibits anti-inflammatory effects .
Antioxidant Activity
Certain benzothiophene derivatives, such as 3-(1H-indole-2-yl)-2-(thiophen-2-yl)benzo[b]thiophene, display high antioxidant capacities . These compounds could potentially be explored for their protective effects against oxidative stress.
Serotonin Antagonists
The maleate salt of 1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one acts as a serotonin antagonist. Such compounds may find applications in the treatment of conditions related to serotonin dysregulation, including Alzheimer’s disease .
Other Therapeutic Properties
Thiophene derivatives have been investigated for various other therapeutic properties:
Conclusion
The synthesis and characterization of novel thiophene moieties continue to be an exciting area of research. Scientists aim to discover new structural prototypes with enhanced pharmacological activity. Additionally, commercially available drugs containing the thiophene nucleus underscore its importance in medicinal chemistry .
properties
IUPAC Name |
N'-(2-methylsulfanylphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S2/c1-24-15-8-3-2-7-14(15)21-18(23)17(22)20-13-19(10-4-5-11-19)16-9-6-12-25-16/h2-3,6-9,12H,4-5,10-11,13H2,1H3,(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMRCVNBNIHRRKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C(=O)NCC2(CCCC2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(methylthio)phenyl)-N2-((1-(thiophen-2-yl)cyclopentyl)methyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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